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Compound of Interest

Compound Name: AChE/BChE-IN-16

Cat. No.: B15136961 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AChE/BChE-IN-16 is a potent, cell-permeable, dual inhibitor of acetylcholinesterase (AChE)

and butyrylcholinesterase (BChE). Cholinesterase inhibitors are critical tools for studying the

cholinergic system's role in neurodegenerative diseases, such as Alzheimer's disease, by

preventing the breakdown of the neurotransmitter acetylcholine (ACh).[1][2][3] This document

provides detailed protocols for the use of AChE/BChE-IN-16 in cell culture applications,

including cytotoxicity assessment and determination of its inhibitory activity.
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Property Value

Formula C₂₁H₂₆N₂O₃

Molecular Weight 370.45 g/mol

Appearance White to off-white solid

Solubility

Soluble in DMSO (>20 mg/mL), Ethanol (>15

mg/mL), and sparingly in water (<0.1 mg/mL).

For cell culture, prepare a concentrated stock

solution in sterile DMSO.

Purity >98%

Storage Store at -20°C. Protect from light.

Mechanism of Action
AChE/BChE-IN-16 acts as a reversible, competitive inhibitor of both acetylcholinesterase and

butyrylcholinesterase.[4] By binding to the active site of these enzymes, it prevents the

hydrolysis of acetylcholine, leading to an accumulation of ACh in the synaptic cleft and

enhanced cholinergic neurotransmission.[5] This mechanism is central to therapeutic strategies

for Alzheimer's disease.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15136961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://en.wikipedia.org/wiki/Acetylcholinesterase
https://pmc.ncbi.nlm.nih.gov/articles/PMC4333625/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Acetyl-CoA + Choline -> ACh

ACh Vesicle

ACh

Release

AChE/BChE

Hydrolysis

Acetylcholine
Receptor

Binds

Choline + Acetate

AChE/BChE-IN-16

Inhibits

Signal Transduction

Activates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Assays

Start

Prepare 10 mM Stock
in DMSO

Plate Cells and
Allow Adherence

Treat Cells with
AChE/BChE-IN-16

Incubate for
Desired Time

Cytotoxicity Assay
(e.g., MTT)

Cholinesterase
Activity Assay

Data Analysis

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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